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Compound of Interest

Compound Name: Rutin hydrate

Cat. No.: B162542 Get Quote

Introduction

Rutin (Quercetin-3-O-rutinoside) is a flavonoid glycoside found in a wide variety of plants,

including citrus fruits.[1] It exhibits a broad range of biological activities, including antioxidant,

anti-inflammatory, neuroprotective, and anticancer properties.[2][3] These therapeutic

potentials are explored extensively in in vitro studies. However, a significant challenge in

working with Rutin hydrate is its low aqueous solubility, which can impact the accuracy and

reproducibility of experimental results.[4] Proper dissolution and preparation of stable,

homogenous solutions are critical for obtaining reliable data in in vitro assays. These

application notes provide detailed protocols and guidance for effectively dissolving Rutin
hydrate for research purposes.

Properties and Solvent Selection

Rutin hydrate is typically supplied as a crystalline solid. Its hydrophobic molecular structure

limits its solubility in aqueous systems, a factor that can hinder its bioavailability and application

in cell-based assays.[4] The choice of solvent is paramount and depends on the required

concentration, the type of assay, and the tolerance of the biological system (e.g., cell lines) to

the solvent.

Organic Solvents: Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) are highly

effective solvents for creating high-concentration stock solutions of Rutin hydrate. Ethanol

and methanol can also be used, though solubility may be lower.[5][6]
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DMSO: A common choice for cell culture experiments due to its high solubilizing power

and relatively low toxicity at final concentrations typically below 0.5%. It is important to use

fresh, anhydrous (hygroscopic) DMSO, as absorbed moisture can significantly reduce the

solubility of compounds.[1][3]

DMF: Offers slightly higher solubility for Rutin hydrate compared to DMSO.

Ethanol/Methanol: Suitable for some biochemical assays. Boiling anhydrous ethanol has

been used in purification protocols, indicating temperature can enhance solubility.[7]

Aqueous Buffers: Rutin hydrate is sparingly soluble in aqueous buffers like PBS. To achieve

solubility in aqueous media, a common method is to first dissolve the compound in a small

amount of an organic solvent (like DMSO or DMF) and then dilute it with the desired buffer.

Alkaline Solutions: The solubility of Rutin increases significantly in alkaline conditions (e.g.,

pH 11).[8] It can be dissolved in a dilute basic solution, such as aqueous sodium hydroxide

(NaOH), and then neutralized to the desired pH for the experiment.[9]

Factors Influencing Dissolution and Stability

Temperature: Gently warming the solution can aid in dissolution. However, prolonged

exposure to high temperatures should be avoided to prevent degradation.

Sonication: Using an ultrasonic bath can help break down aggregates and enhance the

dissolution rate.[3]

pH: As noted, solubility is pH-dependent, with greater solubility at higher pH levels.[8]

Storage: Stock solutions, especially in organic solvents, should be stored at -20°C or -80°C

to maintain stability.[3] It is recommended to aliquot stock solutions to avoid repeated freeze-

thaw cycles.[1] Aqueous solutions are less stable, and it is often advised not to store them

for more than one day.[10] Solutions should also be protected from light.[3]

Quantitative Data Summary
The solubility of Rutin hydrate in various solvents is summarized below. These values are

approximate and can be influenced by factors such as purity, temperature, and the specific
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hydrate form.

Solvent Approximate Solubility Source

DMSO 100-125 mg/mL [1][3]

DMF ~30 mg/mL

Ethanol
~2 mg/mL (for the related

compound Quercetin)
[10]

Methanol
Used for preparing 10 mM

stock solutions
[5]

1:5 DMF:PBS (pH 7.2) ~0.16 mg/mL

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution for use in most cell-based

and biochemical assays.

Materials:

Rutin hydrate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of Rutin hydrate powder in a sterile

microcentrifuge tube.
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Solvent Addition: Add the required volume of fresh, anhydrous DMSO to achieve the target

concentration (e.g., for a 100 mM stock, add the appropriate volume of DMSO to the

corresponding mass of Rutin hydrate, FW: ~610.52 g/mol ).

Dissolution:

Vortex the tube vigorously for 1-2 minutes.

If the compound does not fully dissolve, place the tube in an ultrasonic bath for 5-10

minutes.[3]

Gentle warming (e.g., in a 37°C water bath) can also be applied if necessary.

Sterilization (for cell culture): If the stock solution will be used in sterile cell culture, it can be

sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile tubes. Store at

-20°C for up to one month or -80°C for up to one year.[1][3] Protect from light.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous medium (e.g.,

cell culture medium or assay buffer) for final application.

Materials:

Rutin hydrate stock solution in DMSO (from Protocol 1)

Pre-warmed sterile cell culture medium or assay buffer

Sterile tubes

Procedure:

Thaw Stock: Thaw the required aliquot of the Rutin hydrate DMSO stock solution at room

temperature.
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Serial Dilution (Recommended): To prevent precipitation, perform serial dilutions. First, dilute

the concentrated stock into a small volume of medium/buffer to create an intermediate

concentration.

Final Dilution: Add the intermediate dilution (or the stock solution for a single dilution step)

dropwise into the final volume of pre-warmed medium/buffer while gently vortexing or

swirling. This rapid mixing helps prevent the compound from precipitating out of the solution.

Final DMSO Concentration: Ensure the final concentration of DMSO in the assay medium is

non-toxic to the cells, typically ≤0.5%. Remember to include a vehicle control (medium with

the same final concentration of DMSO) in your experimental setup.

Use Immediately: Use the final working solution immediately, as the stability of Rutin in

aqueous media is limited.

Visualizations
Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

1. Weigh Rutin Hydrate

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex / Sonicate

Create Slurry

4. Aliquot & Store at -80°C

Ensure Homogeneity

5. Thaw Stock Aliquot

Begin Experiment

6. Dilute in Pre-warmed Medium

To Intermediate Conc.

7. Vortex During Dilution

Prevents Precipitation

8. Add to In Vitro Assay

Use Immediately

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b162542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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